Cas no 17878-64-7 (2-Butenediamide,N1,N1,N4,N4-tetramethyl-, (2E)-)
17878-64-7 structure
Product Name:2-Butenediamide,N1,N1,N4,N4-tetramethyl-, (2E)-
CAS No:17878-64-7
MF:C8H14N2O2
MW:170.208961963654
CID:223581
PubChem ID:5822195
Update Time:2025-04-19
2-Butenediamide,N1,N1,N4,N4-tetramethyl-, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenediamide,N1,N1,N4,N4-tetramethyl-, (2E)-
- (E)-N,N,N',N'-tetramethylbut-2-enediamide
- AC1NY1NJ
- N,N,N',N'-tetramethyl-2-butenediamide (E)
- N,N,N',N'-tetramethylfumaramide
- N,N,N',N'-Tetramethylfumarsaeurediamid
- N,N,N',N'-Tetramethylmaleamide
- N1,N1,N4,N4-tetramethylfumaramide
- NSC241463
- Tetra-N-methyl-fumaramid
- tetra-N-methyl-fumaramide
- SCHEMBL1577796
- 17878-64-7
- AKOS006279247
- NSC-241463
- (2E)-N~1~,N~1~,N~4~,N~4~-tetramethyl-2-butenediamide
- DTXSID00421059
- SCHEMBL1577795
-
- Inchi: 1S/C8H14N2O2/c1-9(2)7(11)5-6-8(12)10(3)4/h5-6H,1-4H3/b6-5+
- InChI Key: KBRJTGNCPIFGFI-AATRIKPKSA-N
- SMILES: O=C(/C=C/C(N(C)C)=O)N(C)C
Computed Properties
- Exact Mass: 170.10562
- Monoisotopic Mass: 170.105528
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 40.6
- XLogP3: -0.6
Experimental Properties
- Density: 1.044
- Boiling Point: 348.5°C at 760 mmHg
- Flash Point: 163.6°C
- Refractive Index: 1.484
- PSA: 40.62
- LogP: -0.28100
2-Butenediamide,N1,N1,N4,N4-tetramethyl-, (2E)- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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